3-[[1-(5-Methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl]quinazolin-4-one

• IUPAC Name: 3-[[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl]quinazolin-4-one
• InChI: InChI=1S/C19H20N4O3/c1-13-10-17(21-26-13)19(25)22-8-6-14(7-9-22)11-23-12-20-16-5-3-2-4-15(16)18(23)24/h2-5,10,12,14H,6-9,11H2,1H3
• InChI Key: IKUIWPFGTXZGIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CCC(CC2)CN3C=NC4=CC=CC=C4C3=O
• Molecular Formula: C19H20N4O3
• Molecular Weight: 352.4 g/mol

Description

3-[[1-(5-Methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl]quinazolin-4-one is a synthetic compound that has been extensively studied in the field of medicinal chemistry. This compound has been found to have various biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties.

Mechanism of Action

The mechanism of action of 3-[[1-(5-Methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl]quinazolin-4-one is not fully understood. However, it is believed to act by inhibiting various signaling pathways involved in cancer cell growth, inflammation, and viral replication. It has been shown to inhibit the Akt/mTOR pathway, which is involved in cancer cell growth and survival. It has also been shown to inhibit the NF-κB pathway, which is involved in inflammation. Additionally, it has been shown to inhibit the NS5B polymerase of the hepatitis C virus, which is involved in viral replication.
Biochemical and Physiological Effects:
3-[[1-(5-Methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl]quinazolin-4-one has been found to have various biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation. Additionally, it has been shown to inhibit the replication of the hepatitis C virus and reduce viral load.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[[1-(5-Methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl]quinazolin-4-one in lab experiments include its potent anti-cancer, anti-inflammatory, and anti-viral properties. It is also relatively easy to synthesize and purify. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the research of 3-[[1-(5-Methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl]quinazolin-4-one. One direction is to further investigate its mechanism of action and identify specific targets for its anti-cancer, anti-inflammatory, and anti-viral properties. Another direction is to optimize its use in combination with other drugs for the treatment of various diseases. Additionally, further studies could explore its potential for the treatment of other diseases, such as autoimmune diseases and neurodegenerative diseases.

Synthesis Methods

The synthesis of 3-[[1-(5-Methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl]quinazolin-4-one involves the reaction of 4-chloroquinazoline with 5-methyl-3-oxo-1,2-oxazole-4-carboxylic acid followed by the addition of piperidine and formaldehyde. The final product is obtained after purification through column chromatography. The overall yield of the synthesis method is reported to be around 60%.

Scientific Research Applications

3-[[1-(5-Methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl]quinazolin-4-one has been extensively studied for its potential therapeutic applications. It has been found to have anti-cancer properties and has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to have anti-inflammatory properties and has been shown to inhibit the production of pro-inflammatory cytokines. Additionally, it has been found to have anti-viral properties and has been shown to inhibit the replication of the hepatitis C virus.